Cas no 1099597-58-6 (1-Bromo-2-(3,3,3-trifluoropropyl)benzene)

• Product Name: 1-Bromo-2-(3,3,3-trifluoropropyl)benzene
• CAS No: 1099597-58-6
• MF: C₉H₈BrF₃
• MW: 253.059032440186
• CID: 1072342
• PubChem ID: 20443296
• Update Time: 2025-07-02

1-Bromo-2-(3,3,3-trifluoropropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(3,3,3-trifluoropropyl)benzene
• ZTB59758
• LSGCAWKFSPJMRZ-UHFFFAOYSA-N
• SCHEMBL11066668
• DTXSID90607224
• AKOS005255979
• MFCD11226673
• FS-4749
• 1099597-58-6

• MDL： MFCD11226673
• Inchi： 1S/C9H8BrF3/c10-8-4-2-1-3-7(8)5-6-9(11,12)13/h1-4H,5-6H2
• InChI Key： LSGCAWKFSPJMRZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(F)(F)F

Computed Properties

• Exact Mass: 251.97615g/mol
• Monoisotopic Mass: 251.97615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-2-(3,3,3-trifluoropropyl)benzene

Recent Advances in the Application of 1-Bromo-2-(3,3,3-trifluoropropyl)benzene (CAS: 1099597-58-6) in Chemical and Pharmaceutical Research

1-Bromo-2-(3,3,3-trifluoropropyl)benzene (CAS: 1099597-58-6) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and pharmaceutical development. This compound, characterized by its bromine and trifluoropropyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in cross-coupling reactions, fluorinated scaffold construction, and as a precursor for novel therapeutic agents.

One of the most notable advancements in the application of 1-Bromo-2-(3,3,3-trifluoropropyl)benzene is its role in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have successfully utilized this compound in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to introduce trifluoropropyl groups into complex molecular frameworks. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in generating fluorinated analogs of known kinase inhibitors, resulting in improved pharmacokinetic properties.

In addition to its pharmaceutical applications, 1-Bromo-2-(3,3,3-trifluoropropyl)benzene has been employed in materials science. Its unique electronic properties, imparted by the fluorine atoms, make it a valuable building block for organic electronic materials. Recent work published in Advanced Materials highlighted its use in the development of fluorinated organic semiconductors, which exhibit enhanced charge transport properties and environmental stability. These materials hold promise for applications in flexible electronics and optoelectronic devices.

The compound's synthetic versatility has also been explored in the context of agrochemical development. A 2022 study in Pest Management Science reported the synthesis of novel trifluoropropyl-containing pesticides using 1-Bromo-2-(3,3,3-trifluoropropyl)benzene as a key intermediate. The resulting compounds demonstrated improved pest control efficacy and reduced environmental persistence compared to their non-fluorinated counterparts.

Despite these promising applications, challenges remain in the large-scale production and handling of 1-Bromo-2-(3,3,3-trifluoropropyl)benzene. Recent safety assessments have highlighted the need for specialized equipment and protocols due to its potential reactivity and toxicity. Ongoing research is focused on developing more efficient and sustainable synthetic routes to this valuable building block, with particular emphasis on green chemistry principles.

Looking forward, the unique properties of 1-Bromo-2-(3,3,3-trifluoropropyl)benzene (CAS: 1099597-58-6) position it as a compound of continuing interest in multiple research domains. Its applications in drug discovery, materials science, and agrochemical development are likely to expand as researchers develop new methodologies for its incorporation into complex molecular architectures. Future studies are expected to explore its potential in emerging areas such as PET radiopharmaceuticals and fluorinated biomaterials.